Cas no 852318-16-2 (Benzo[b]thiophene-2-carboxylic acid,3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester)
852318-16-2 structure
Product Name:Benzo[b]thiophene-2-carboxylic acid,3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester
CAS No:852318-16-2
MF:C11H10S
MW:174.262101650238
CID:877897
PubChem ID:4130347
Update Time:2025-04-19
Benzo[b]thiophene-2-carboxylic acid,3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzo[b]thiophene-2-carboxylic acid, 3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester
- 3- P -TOLYL-THIOPHENE
- 3-(4-Methylphenyl)thiophene
- Thiophen, 3-(4-methylphenyl)-
- 3-(p-Tolyl)thiophene
- 3-p-Tolyl-thiophene
- 852318-16-2
- BB 0222706
- 16939-05-2
- 3-p-Tolylthiophene
- 4-(3-thienyl)toluene
- SCHEMBL2782336
- AKOS004113755
- Benzo[b]thiophene-2-carboxylic acid,3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester
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- Inchi: 1S/C11H10S/c1-9-2-4-10(5-3-9)11-6-7-12-8-11/h2-8H,1H3
- InChI Key: HNCPAJPMBWXHEH-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 174.05032149g/mol
- Monoisotopic Mass: 174.05032149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 28.2Ų
Benzo[b]thiophene-2-carboxylic acid,3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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